6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl cinnamate

• IUPAC Name: [6-[[5-(2-ethylbutanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C23H23N3O5S2/c1-3-16(4-2)21(29)24-22-25-26-23(33-22)32-14-17-12-18(27)19(13-30-17)31-20(28)11-10-15-8-6-5-7-9-15/h5-13,16H,3-4,14H2,1-2H3,(H,24,25,29)/b11-10+
• InChI Key: BXKRPUIIMMFRDX-ZHACJKMWSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CCC(CC)C(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C23H23N3O5S2
• Molecular Weight: 485.6 g/mol

Description

6-(((5-(2-ethylbutanamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl cinnamate is a useful research compound. Its molecular formula is C23H23N3O5S2 and its molecular weight is 485.57. The purity is usually 95%.
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Scientific Research Applications

Fungicidal Activity

Compounds with structural similarities, particularly those incorporating thiadiazole moieties, have shown promising fungicidal activities against various plant pathogens. For instance, derivatives have been evaluated for their effectiveness in combating rice sheath blight, a significant disease affecting rice crops in China, indicating the potential for agricultural applications (H. Chen, Z. Li, & Y. Han, 2000).

Antioxidant and Anticancer Agents

Research into triazolo-thiadiazoles has unveiled their in vitro antioxidant properties and anticancer activities. Studies on compounds such as FPNT and CPPT against HepG2 cells (a human liver cancer cell line) highlighted their potential as dose-dependent cytotoxic agents, with certain derivatives exhibiting significant inhibition of cancer cell growth and inducing apoptosis (D. Sunil et al., 2010).

Antimicrobial Activity

A new class of amido-linked bis heterocycles, including pyrrolyl/pyrazolyl-oxazoles, thiazoles, and imidazoles, demonstrated strong antibacterial and antifungal activities, particularly against Bacillus subtilis and Penicillium chrysogenum. This suggests their utility in developing new antimicrobial agents (V. Padmavathi et al., 2011).

Synthesis and Biological Evaluation

Various thiadiazolyl-pyrazole derivatives have been synthesized and evaluated for their biological activities. Some compounds were found to have promising binding affinities against specific cancer cell lines, indicating their potential as therapeutic agents (A. R. Sayed et al., 2019).